4-methoxy-N-(2-methoxyphenyl)-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide

• IUPAC Name: 4-methoxy-N-(2-methoxyphenyl)-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C20H19N3O4/c1-13-8-10-14(11-9-13)23-18(24)12-17(27-3)19(22-23)20(25)21-15-6-4-5-7-16(15)26-2/h4-12H,1-3H3,(H,21,25)
• InChI Key: UYNBGWAHFCJCMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C=C(C(=N2)C(=O)NC3=CC=CC=C3OC)OC
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol
• CAS No.: 941926-92-7

Description

4-methoxy-N-(2-methoxyphenyl)-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide, also known as MPOC, is a pyridazine-based compound that has been extensively studied for its potential pharmacological properties. This compound has been synthesized through various methods and has shown to have a diverse range of applications in scientific research.

Scientific Research Applications

Synthesis and Chemical Properties

Research into similar compounds often explores synthetic routes and chemical properties, aiming to develop novel derivatives with enhanced characteristics or biological activities. For example, Hassan et al. (2014) described the synthesis and characterization of some new pyrazole and pyrazolopyrimidine derivatives, demonstrating the versatility of such compounds in drug development processes (Ashraf S. Hassan, T. Hafez, & Souad A. Osman, 2014). Similarly, research on derivatives containing the methoxyphenyl group has explored their synthesis for potential applications in medicinal chemistry, as seen in the work on N-[4-(2-fluorophenoxy)pyridin-2-yl]cyclopropanecarboxamide derivatives as c-Met kinase inhibitors (Ju Liu et al., 2020).

Biological Activities

The biological activity of chemically related compounds has been a significant area of research, with studies focusing on anticancer, antimicrobial, and enzyme inhibitory effects. For instance, Gulea et al. (2019) investigated coordination compounds of Cobalt(II), Nickel(II), and Copper(II) with N-(methoxyphenyl)-hydrazine derivatives, exploring their antimicrobial and antifungal activities (A. Gulea et al., 2019). These studies highlight the potential of methoxyphenyl-containing compounds in developing new therapeutic agents.

Material Science and Electrochemical Applications

Compounds with methoxyphenyl groups have also found applications in material science, particularly in the development of novel polymeric and electrochromic materials. Liou and Lin (2009) synthesized novel aromatic poly(amines) with outstanding electrochemical properties for potential use in electronic devices (Guey‐Sheng Liou & Hung-Yi Lin, 2009). This research demonstrates the broader applicability of such compounds beyond pharmaceuticals, including their role in advancing materials science.